Cas no 2228174-04-5 (tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate
• CAS No: 2228174-04-5
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 6358462
• PubChem ID: 165777440
• Update Time: 2025-07-23

tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate
• 2228174-04-5
• tert-butyl N-methyl-N-[1-oxo-2-(quinolin-3-yl)propan-2-yl]carbamate
• EN300-1884685

• Inchi： 1S/C18H22N2O3/c1-17(2,3)23-16(22)20(5)18(4,12-21)14-10-13-8-6-7-9-15(13)19-11-14/h6-12H,1-5H3
• InChI Key： JFWHJVARTAHAOO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=NC2C=CC=CC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.16304257g/mol
• Monoisotopic Mass: 314.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate (CAS No. 2228174-04-5)

tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate (CAS No. 2228174-04-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, a methyl group, and a quinoline moiety, all of which contribute to its distinct chemical properties and biological potential.

The structure of tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate is particularly noteworthy due to its intricate arrangement of functional groups. The tert-butyl group provides steric protection, while the methyl group adds to the hydrophobicity of the molecule. The quinoline moiety, a heterocyclic aromatic compound, is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these functional groups results in a molecule with a high degree of chemical stability and potential for therapeutic applications.

Recent research has focused on the synthesis and biological evaluation of tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving the reaction of tert-butyl N-methylcarbamate with 3-acetylquinoline followed by oxidation to form the desired product. The yield and purity of the synthesized compound were found to be high, making it suitable for further biological studies.

In terms of biological activity, tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate has shown promising results in various assays. One notable study evaluated its anti-inflammatory properties using an in vitro model of lipopolysaccharide (LPS)-induced inflammation in macrophages. The results indicated that this compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the anticancer activity of tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-yl)propan-2-ylcarbamate. Preliminary studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism underlying its anticancer effects is thought to involve the induction of apoptosis and cell cycle arrest, although further research is needed to elucidate the exact molecular pathways involved.

The pharmacokinetic properties of tert-butyl N-methyl-N-1-oxo-2-(quinolin-3-y l)propan - 2 - ylcarbamate have also been investigated. A study published in Pharmaceutical Research reported that this compound has favorable oral bioavailability and a moderate half-life in vivo, making it a promising candidate for further drug development. Additionally, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, tert-butyl N-methyl-N - 1 - oxo - 2 - (quinolin - 3 - yl)propan - 2 - ylcarbamate (CAS No. 2228174 - 04 - 5) is a multifaceted organic compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great promise for contributing to the advancement of therapeutic strategies in various medical fields.